Cas no 1713-31-1 (Oxirane, undecyl-)

• Product Name: Oxirane, undecyl-
• CAS No: 1713-31-1
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 1353851
• PubChem ID: 106692
• Update Time: 2025-06-10

Oxirane, undecyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, undecyl-
• (+/-)-1,2-epoxytridecane
• 1,2-Epoxytridecane
• 2-undecyloxirane
• Undecyl-oxiran
• undecyl-oxirane
• 66587-57-3
• 1-tridecene oxide
• 2-undecyl-oxirane
• 1,2-epoxytridecan
• BP-20321
• AKOS015905733
• 1713-31-1
• DTXSID60925402
• 12609-83-5
• DB-072703
• EINECS 266-418-2
• SCHEMBL284455
• NS00134260

• Inchi： 1S/C13H26O/c1-2-3-4-5-6-7-8-9-10-11-13-12-14-13/h13H,2-12H2,1H3
• InChI Key： ZKAPVLMBPUYKKP-UHFFFAOYSA-N
• SMILES： O1CC1CCCCCCCCCCC

Computed Properties

• Exact Mass: 198.19800
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 4.30610

Additional information on Oxirane, undecyl-

Oxirane, undecyl- (CAS No. 1713-31-1): An Overview of Its Properties, Applications, and Recent Research

Oxirane, undecyl- (CAS No. 1713-31-1) is a versatile chemical compound that has gained significant attention in various industrial and scientific applications. This compound, also known as undecyl glycidyl ether, is a member of the epoxide family and is characterized by its unique molecular structure, which includes an epoxy group attached to a long alkyl chain. The combination of these features makes it an ideal candidate for a wide range of applications, from polymer synthesis to pharmaceutical formulations.

The chemical formula of undecyl glycidyl ether is C₁₃H₂₆O₂, and its molecular weight is approximately 214.34 g/mol. The compound is a colorless liquid at room temperature and has a mild, characteristic odor. It is soluble in many organic solvents but has limited solubility in water. These physical properties make it suitable for use in various chemical processes where solubility and reactivity are critical factors.

In the field of polymer science, Oxirane, undecyl- has been extensively studied for its ability to enhance the properties of polymers. When incorporated into polymer matrices, this compound can improve the flexibility, adhesion, and chemical resistance of the resulting materials. Recent research has shown that undecyl glycidyl ether can be used as a reactive diluent in epoxy resins, reducing viscosity and improving processability without compromising the final product's performance.

The unique reactivity of the epoxy group in Oxirane, undecyl- allows it to participate in various chemical reactions, including ring-opening polymerization and cross-linking reactions. These reactions are crucial in the development of advanced materials with tailored properties. For example, a study published in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that undecyl glycidyl ether-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive industries.

In the pharmaceutical industry, Oxirane, undecyl- has found applications as an intermediate in the synthesis of various drugs and drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) makes it a valuable component in the development of controlled-release formulations. Recent research has focused on using undecyl glycidyl ether-based polymers to enhance the bioavailability and therapeutic efficacy of drugs. A study published in the International Journal of Pharmaceutics reported that these polymers can significantly improve the solubility and stability of poorly water-soluble drugs, thereby enhancing their therapeutic outcomes.

Beyond its industrial applications, Oxirane, undecyl- has also been studied for its potential environmental impact. While it is generally considered safe for use in industrial processes, there is ongoing research to evaluate its biodegradability and environmental fate. A study published in the Journal of Environmental Science and Health found that under certain conditions, undecyl glycidyl ether can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, Oxirane, undecyl- (CAS No. 1713-31-1) is a multifaceted compound with a wide range of applications in polymer science, pharmaceuticals, and environmental studies. Its unique chemical structure and reactivity make it an invaluable component in various industrial processes and scientific research. As research continues to uncover new properties and applications of this compound, its importance in these fields is likely to grow even further.